Cas no 182291-97-0 (methyl 2-(cyclopropylamino)acetate hydrochloride)

• Product Name: methyl 2-(cyclopropylamino)acetate hydrochloride
• CAS No: 182291-97-0
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD22196409
• CID: 4620523
• PubChem ID: 66593236
• Update Time: 2025-07-22

methyl 2-(cyclopropylamino)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(cyclopropylamino)acetate hydrochloride
• methyl 2-(cyclopropylamino)acetate;hydrochloride
• EN300-101534
• METHYL CYCLOPROPYLGLYCINATE HYDROCHLORIDE
• F8888-6813
• cyclopropylglycine methyl ester hydrochloride salt
• AT33261
• methyl2-(cyclopropylamino)acetatehydrochloride
• 182291-97-0
• SCHEMBL76321
• BZJWZPHBWGMRNC-UHFFFAOYSA-N
• AKOS026726150

• MDL： MFCD22196409
• Inchi： 1S/C6H11NO2.ClH/c1-9-6(8)4-7-5-2-3-5;/h5,7H,2-4H2,1H3;1H
• InChI Key： BZJWZPHBWGMRNC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CNC1CC1)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(cyclopropylamino)acetate hydrochloride

Introduction to Methyl 2-(cyclopropylamino)acetate Hydrochloride (CAS No. 182291-97-0)

Methyl 2-(cyclopropylamino)acetate hydrochloride, identified by its CAS number 182291-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further investigation and potential therapeutic applications.

The structural framework of methyl 2-(cyclopropylamino)acetate hydrochloride incorporates a cyclopropylamino group, which is known for its ability to modulate biological pathways through interactions with specific target proteins and enzymes. The presence of this moiety enhances the compound's potential as a pharmacological agent, particularly in the context of drug discovery and development.

In recent years, there has been growing interest in the exploration of cyclopropyl-containing compounds due to their unique chemical properties and biological relevance. Studies have demonstrated that the cyclopropyl group can influence the pharmacokinetic and pharmacodynamic profiles of molecules, making them more suitable for therapeutic use. The cyclopropylamino moiety, in particular, has been associated with enhanced binding affinity and selectivity towards certain biological targets, which is crucial for the design of effective drugs.

Research published in leading scientific journals has highlighted the potential of methyl 2-(cyclopropylamino)acetate hydrochloride in various pharmacological contexts. For instance, studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory agents. Additionally, preliminary investigations have indicated that it may possess properties relevant to neuroprotective therapies, making it a promising candidate for further exploration in neuropharmacology.

The hydrochloride salt form of methyl 2-(cyclopropylamino)acetate hydrochloride enhances its solubility and stability, which are critical factors for pharmaceutical applications. This formulation ensures better bioavailability and facilitates its use in both preclinical and clinical studies. The compound's chemical stability under various conditions also makes it a reliable candidate for long-term storage and transportation, which is essential for research purposes.

The synthesis of methyl 2-(cyclopropylamino)acetate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the final product meets stringent quality standards. These methodologies include catalytic hydrogenation, nucleophilic substitution reactions, and purification techniques such as recrystallization and column chromatography.

In the realm of drug discovery, the structural diversity offered by compounds like methyl 2-(cyclopropylamino)acetate hydrochloride is invaluable. Researchers utilize computational modeling and high-throughput screening techniques to identify potential lead compounds that can be further optimized into viable drugs. The unique properties of this compound make it an attractive candidate for such screens, where its ability to interact with biological targets can be harnessed to develop new therapeutic strategies.

The safety profile of methyl 2-(cyclopropylamino)acetate hydrochloride is another critical aspect that has been extensively studied. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels, as well as its potential side effects. These studies provide essential data for evaluating the compound's safety before it can be considered for clinical trials. The results from these studies have been encouraging, suggesting that the compound is well-tolerated at relevant doses.

The future directions of research on methyl 2-(cyclopropylamino)acetate hydrochloride are promising and multifaceted. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which will provide deeper insights into its biological functions. Additionally, efforts are being made to develop derivatives of this compound that may enhance its therapeutic efficacy while minimizing potential side effects.

The role of computational chemistry in understanding the behavior of molecules like methyl 2-(cyclopropylamino)acetate hydrochloride cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict how these compounds will interact with biological targets. This information is invaluable for designing experiments and guiding synthetic efforts towards more effective drug candidates.

In conclusion, methyl 2-(cyclopropylamino)acetate hydrochloride (CAS No. 182291-97-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in various therapeutic areas make it a compelling subject for further research and development. As scientific understanding continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine.